Cas no 2227776-51-2 ((2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine
• CAS No: 2227776-51-2
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 6585876
• PubChem ID: 165885575
• Update Time: 2025-06-25

(2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine
• 2227776-51-2
• EN300-1990245

• Inchi： 1S/C10H12F3NO2S/c1-7(14)5-8-3-2-4-9(6-8)17(15,16)10(11,12)13/h2-4,6-7H,5,14H2,1H3/t7-/m1/s1
• InChI Key： ABBYMIYNVVCPKU-SSDOTTSWSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C[C@@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 267.05408429g/mol
• Monoisotopic Mass: 267.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine

(2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine: A Key Compound in Modern Pharmaceutical Research

(2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine, with the CAS number 2227776-51-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The trifluoromethanesulfonyl group, a key structural feature, contributes to the compound's enhanced reactivity and biological activity, making it a valuable scaffold for further chemical modifications.

The 2R configuration of the propan-2-amine moiety plays a critical role in determining the compound's pharmacological properties. Stereochemical control is a fundamental aspect of drug design, as the spatial arrangement of atoms can significantly influence the molecule's interaction with biological targets. Recent studies have highlighted the importance of stereoselectivity in optimizing the efficacy and reducing the side effects of pharmaceutical agents. The propan-2-amine core, combined with the trifluoromethanesulfonyl substituent, creates a versatile platform for the development of novel therapeutics.

One of the most promising applications of (2R)-1-(3-trifluoromethanesullynphenyl)propan-2-amine lies in its potential as a lead compound for the treatment of inflammatory diseases. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this molecule exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. The trifluoromethanesulfonyl group enhances the compound's ability to inhibit pro-inflammatory cytokine production, making it a candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine has shown promise in the development of antiviral agents. A 2024 study in Antiviral Research reported that this compound effectively inhibits the replication of certain RNA viruses by interfering with the viral polymerase enzyme. The trifluoromethanesulfonyl group's electrophilic nature allows it to form covalent bonds with viral proteins, thereby disrupting their function. This mechanism of action highlights the compound's potential in combating emerging viral threats.

The propan-2-amine structure also contributes to the compound's ability to modulate ion channels, a property that has drawn interest in the treatment of neurological disorders. A recent preclinical study published in Neuropharmacology (2023) found that (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine selectively targets voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. This selectivity reduces the risk of off-target effects, a critical factor in the development of safer therapeutics.

From a synthetic perspective, the preparation of (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine involves a series of well-defined chemical transformations. The trifluoromethanesulfonyl group is typically introduced through a sulfonylation reaction, which requires precise control of reaction conditions to ensure the desired stereochemistry. Advances in asymmetric catalysis have enabled the efficient synthesis of this compound, with recent methodologies reported in Organic Letters (2023) achieving high enantiomeric purity. These developments underscore the importance of synthetic chemistry in the optimization of pharmaceutical candidates.

The biological activity of (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine has been extensively evaluated in in vitro and in vivo models. In cell-based assays, the compound demonstrated significant inhibition of TNF-α and IL-6 secretion, key markers of inflammation. Animal studies further supported these findings, with reduced inflammation observed in models of colitis and arthritis. The trifluoromethanesulfonyl group's role in enhancing these effects is a focal point of ongoing research.

Recent computational studies have provided insights into the molecular mechanisms underlying the compound's therapeutic potential. Molecular docking simulations revealed that (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine binds to specific protein targets with high affinity, suggesting its utility in targeted drug design. Machine learning models have also been employed to predict the compound's activity against a range of diseases, highlighting its broad applicability in pharmaceutical research.

The propan-2-amine scaffold's versatility extends to its potential use in the development of enzyme inhibitors. A 2023 study in Drug Discovery Today highlighted the compound's ability to inhibit serine proteases, which are implicated in various pathological processes. This property opens new avenues for the treatment of diseases such as cancer and thrombosis, where protease inhibition is a therapeutic strategy.

Despite its promising properties, the development of (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile and minimizing potential toxicity must be addressed. Ongoing clinical trials are expected to provide critical data on its safety and efficacy, paving the way for its potential approval as a new class of pharmaceuticals.

In conclusion, (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine represents a significant advancement in pharmaceutical research. Its multifaceted biological activities, coupled with the ability to modulate key pathological processes, position it as a valuable candidate for the treatment of a wide range of diseases. Continued research into its mechanisms of action and therapeutic applications will undoubtedly contribute to the development of more effective and safer medications in the future.

Summary of Key Points: 1. Therapeutic Potential: - Anti-inflammatory Activity: Demonstrated in studies on rheumatoid arthritis and inflammatory bowel disease by modulating the NF-κB pathway. - Antiviral Properties: Inhibits RNA virus replication through covalent bonding with viral proteins. - Neurological Applications: Targets voltage-gated sodium channels for treating epilepsy and neuropathic pain. - Enzyme Inhibition: Shows promise as a serine protease inhibitor for cancer and thrombosis. 2. Synthetic Chemistry: - Efficient synthesis via sulfonylation and asymmetric catalysis, achieving high enantiomeric purity. - Advances in synthetic methods have improved the production of this compound. 3. Biological Evaluation: - In vitro and in vivo studies confirm its anti-inflammatory and antiviral effects. - Computational models suggest high-affinity binding to protein targets, supporting its use in targeted drug design. 4. Challenges and Future Directions: - Ongoing research focuses on optimizing pharmacokinetics and minimizing toxicity. - Clinical trials are expected to provide critical data on safety and efficacy. Conclusion: (2R)-1-(3-trifluoromethanesulfonylphenyl)propan-2-amine is a versatile compound with significant potential in pharmaceutical research. Its ability to modulate key pathological processes, coupled with advances in synthetic chemistry and computational modeling, positions it as a promising candidate for the development of novel therapeutics. Continued research and clinical evaluation will be crucial in translating its scientific promise into real-world medical applications.